Cas no 71228-00-7 (1,3-Propanedione, 1,3-bis[4-(1,1-dimethylethyl)phenyl]-)

• Product Name: 1,3-Propanedione, 1,3-bis[4-(1,1-dimethylethyl)phenyl]-
• CAS No: 71228-00-7
• MF: C₂₃H₂₈O₂
• MW: 336.467226982117
• CID: 545845
• PubChem ID: 5143337
• Update Time: 2025-04-19

1,3-Propanedione, 1,3-bis[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1,3-bis[4-(1,1-dimethylethyl)phenyl]-
• 1,3-bis(4-tert-butylphenyl)propane-1,3-dione
• 71228-00-7
• DTXSID10408735
• SCHEMBL450084
• 4,4'-di-t-butyldibenzoylmethane
• 1,3-Bis(4-tert-butylphenyl)-1,3-propanedione
• AKOS024325783

• Inchi： 1S/C23H28O2/c1-22(2,3)18-11-7-16(8-12-18)20(24)15-21(25)17-9-13-19(14-10-17)23(4,5)6/h7-14H,15H2,1-6H3
• InChI Key： YSRSPEXTCODDAD-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC(=CC=1)C(C)(C)C)=O)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 336.20904
• Monoisotopic Mass: 336.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14